Cas no 2680837-72-1 (3-[(3-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid)

• Product Name: 3-[(3-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
• CAS No: 2680837-72-1
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 6406921
• PubChem ID: 165914670
• Update Time: 2025-05-20

3-[(3-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680837-72-1
• EN300-28285653
• 3-[(3-methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
• 3-[(3-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid

• Inchi： 1S/C14H17NO5/c1-3-9-20-14(18)15(8-7-13(16)17)11-5-4-6-12(10-11)19-2/h3-6,10H,1,7-9H2,2H3,(H,16,17)
• InChI Key： AUDPVSSDXFUUTE-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C1C=CC=C(C=1)OC)CCC(=O)O)=O

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-[(3-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid

Professional Introduction to 3-[(3-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic Acid (CAS No. 2680837-72-1)

3-[(3-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid, with the chemical identifier CAS No. 2680837-72-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure that includes an aminopropionic acid moiety and an ester-functionalized aromatic ring, has garnered attention due to its potential applications in drug development and synthetic biology.

The compound's structure is characterized by a benzene ring substituted with a methoxy group, which is further connected to an amino group through a propenoate ester linkage. This unique arrangement of functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the context of protease inhibitors and other bioactive agents. The presence of both hydrophilic and lipophilic regions in its molecular architecture suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate enzyme activity, particularly those targeting serine proteases. These enzymes play crucial roles in various biological processes, including inflammation, blood clotting, and tumor progression. The 3-Methoxyphenyl moiety in 3-[(3-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid is believed to enhance binding affinity to the active sites of these enzymes, potentially leading to the development of more effective therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor stability and rapid degradation. The ester linkage in 3-[(3-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid can be readily modified to introduce various functional groups, allowing for the creation of highly customized molecules with tailored properties.

The pharmaceutical industry has increasingly recognized the importance of computational methods in drug discovery and development. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, have been employed to predict the binding interactions between 3-[(3-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid and target proteins. These studies have provided valuable insights into its potential mechanisms of action and have guided the optimization of its structure for improved efficacy and selectivity.

Recent experimental studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several serine proteases, including trypsin and chymotrypsin. The results suggest that modifications to the aromatic ring and the ester group can significantly enhance binding affinity and reduce off-target effects. These findings are particularly exciting given the well-documented roles that these proteases play in various diseases.

The synthesis of 3-[(3-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and enzymatic transformations, have been employed to streamline the process. These advancements have not only improved the efficiency of production but also reduced costs, making it more feasible for large-scale applications.

The compound's potential extends beyond its applications in drug development. It has also shown promise as a tool compound in biochemical research, particularly in studying enzyme mechanisms and protein-protein interactions. Its well-defined structure allows researchers to precisely control its reactivity, enabling detailed investigations into fundamental biological processes.

In conclusion, 3-[(3-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid (CAS No. 2680837-72-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features make it an excellent candidate for further exploration in drug discovery and synthetic biology. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing novel therapeutic agents.